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Compound of Interest

Compound Name: N,N'-Thiobisphthalimide

CAS No.: 7764-29-6

Cat. No.: B1219576

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N,N'-
Thiobisphthalimide. Due to the limited availability of a single consolidated source for all

spectroscopic data of this compound, this guide combines available experimental data with

predicted values based on analogous structures. The information is presented to assist

researchers in the identification, characterization, and quality control of N,N'-
Thiobisphthalimide.

Introduction to N,N'-Thiobisphthalimide
N,N'-Thiobisphthalimide is a chemical compound containing a sulfur atom bridging two

phthalimide groups. The phthalimide moiety is a common structural feature in medicinal

chemistry and materials science. Understanding the spectroscopic properties of N,N'-
Thiobisphthalimide is crucial for its synthesis, characterization, and application in various

research and development fields.
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The following sections summarize the available and predicted spectroscopic data for N,N'-
Thiobisphthalimide.

Infrared spectroscopy is a powerful technique for identifying functional groups within a

molecule. The IR spectrum of N,N'-Thiobisphthalimide is expected to be dominated by the

characteristic absorptions of the phthalimide group.

Table 1: Infrared (IR) Spectroscopy Data for N,N'-Thiobisphthalimide

Wavenumber (cm⁻¹) Intensity Assignment

~1780-1720 Strong
Asymmetric C=O stretching of

the imide

~1710-1680 Strong
Symmetric C=O stretching of

the imide

~1610-1590 Medium
C=C stretching of the aromatic

ring

~1470-1450 Medium C-N stretching

~1380-1360 Medium C-N stretching

~720-700 Strong
C-H bending of the ortho-

disubstituted aromatic ring

Note: The exact peak positions may vary slightly depending on the sample preparation method

(e.g., KBr pellet, ATR).

NMR spectroscopy provides detailed information about the chemical environment of atomic

nuclei. For N,N'-Thiobisphthalimide, ¹H and ¹³C NMR are the most relevant techniques. As

explicit experimental data is not readily available in the searched literature, the following tables

present predicted chemical shifts based on the analysis of similar phthalimide and

naphthalimide derivatives.

Due to the symmetrical nature of N,N'-Thiobisphthalimide, the two phthalimide moieties are

chemically equivalent, leading to a simplified NMR spectrum. The aromatic protons of the

phthalimide ring form an AA'BB' system, which often appears as two multiplets.
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Table 2: Predicted ¹H NMR Spectroscopic Data for N,N'-Thiobisphthalimide

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.9-7.8 Multiplet 4H
Aromatic Protons (H-α

to C=O)

~7.8-7.7 Multiplet 4H
Aromatic Protons (H-β

to C=O)

Solvent: CDCl₃ or DMSO-d₆. The chemical shifts are referenced to TMS (δ = 0.00 ppm).

The ¹³C NMR spectrum is also expected to show a limited number of signals due to the

molecule's symmetry.

Table 3: Predicted ¹³C NMR Spectroscopic Data for N,N'-Thiobisphthalimide

Chemical Shift (δ, ppm) Assignment

~167 Carbonyl Carbon (C=O)

~135 Aromatic Carbon (quaternary, C-N)

~132 Aromatic Carbon (CH)

~124 Aromatic Carbon (CH)

Solvent: CDCl₃ or DMSO-d₆. The chemical shifts are referenced to the solvent signal.

Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound. For N,N'-Thiobisphthalimide (C₁₆H₈N₂O₄S), the expected molecular weight is

approximately 324.31 g/mol .

Table 4: Mass Spectrometry Data for N,N'-Thiobisphthalimide
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m/z Ion

~324 [M]⁺ (Molecular Ion)

~148 [Phthalimide]⁺

~104 [C₆H₄CO]⁺

~76 [C₆H₄]⁺

Ionization Method: Electron Ionization (EI) or Electrospray Ionization (ESI).

Experimental Protocols
The following are general experimental protocols for obtaining the spectroscopic data

described above. Specific parameters may need to be optimized based on the available

instrumentation.

Sample Preparation:

KBr Pellet Method: Mix a small amount of N,N'-Thiobisphthalimide (1-2 mg) with

approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

Grind the mixture to a fine, uniform powder. Press the powder into a transparent pellet

using a hydraulic press.

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal.

Data Acquisition:

Place the prepared sample (KBr pellet or on the ATR crystal) in the sample holder of the

FTIR spectrometer.

Acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

Collect a background spectrum of the empty sample holder (or pure KBr pellet) and

subtract it from the sample spectrum.

Sample Preparation:
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Dissolve approximately 5-10 mg of N,N'-Thiobisphthalimide in a suitable deuterated

solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not

already present in the solvent.

Data Acquisition:

Insert the NMR tube into the NMR spectrometer.

Tune and shim the spectrometer to obtain a homogeneous magnetic field.

Acquire the ¹H NMR spectrum, followed by the ¹³C NMR spectrum. Typical acquisition

parameters for ¹H NMR include a 30° pulse angle and a relaxation delay of 1-2 seconds.

For ¹³C NMR, a proton-decoupled sequence is commonly used.

Sample Preparation:

Electron Ionization (EI): Introduce a small amount of the solid sample directly into the ion

source via a direct insertion probe.

Electrospray Ionization (ESI): Dissolve a small amount of the sample in a suitable solvent

(e.g., acetonitrile, methanol) at a low concentration (e.g., 1 µg/mL).

Data Acquisition:

Inject the sample solution into the mass spectrometer.

Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500).

The instrument parameters (e.g., ionization voltage, source temperature) should be

optimized for the compound.

Visualizations
The following diagrams illustrate the general workflow for spectroscopic analysis and the logical

process of data interpretation.
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Caption: Experimental workflow for spectroscopic analysis.
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Caption: Logical relationship of the data analysis process.

To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Data of N,N'-
Thiobisphthalimide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219576/docs#a-technical-guide-to-the-
spectroscopic-data-of-n-n-thiobisphthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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